Protionamide
Protionamide
Protionamide is a thioamide derivative with antitubercular activity. Protionamide forms a covalent adduct with bacterial nicotinamide adenine dinucleotide (NAD), PTH-NAD, which competitively inhibits 2-trans-enoyl-ACP reductase (inhA), an enzyme essential for mycolic acid synthesis. This results in increased cell wall permeability and decreased resistance against cell injury eventually leading to cell lysis. Mycolic acids, long-chain fatty acids, are essential mycobacterial cell wall components and play a key role in resistance to cell injury and mycobacterial virulence.
Prothionamide is a member of pyridines.
Prothionamide has been used in trials studying the treatment of MDR-TB and HIV Infections.
Prothionamide is a member of pyridines.
Prothionamide has been used in trials studying the treatment of MDR-TB and HIV Infections.
Brand Name:
Vulcanchem
CAS No.:
14222-60-7
VCID:
VC0001311
InChI:
InChI=1S/C9H12N2S/c1-2-3-8-6-7(9(10)12)4-5-11-8/h4-6H,2-3H2,1H3,(H2,10,12)
SMILES:
CCCC1=NC=CC(=C1)C(=S)N
Molecular Formula:
C9H12N2S
Molecular Weight:
180.27 g/mol
Protionamide
CAS No.: 14222-60-7
APIs
VCID: VC0001311
Molecular Formula: C9H12N2S
Molecular Weight: 180.27 g/mol
| CAS No. | 14222-60-7 |
|---|---|
| Product Name | Protionamide |
| Molecular Formula | C9H12N2S |
| Molecular Weight | 180.27 g/mol |
| IUPAC Name | 2-propylpyridine-4-carbothioamide |
| Standard InChI | InChI=1S/C9H12N2S/c1-2-3-8-6-7(9(10)12)4-5-11-8/h4-6H,2-3H2,1H3,(H2,10,12) |
| Standard InChIKey | VRDIULHPQTYCLN-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NC=CC(=C1)C(=N)S |
| SMILES | CCCC1=NC=CC(=C1)C(=S)N |
| Canonical SMILES | CCCC1=NC=CC(=C1)C(=S)N |
| Appearance | A crystalline solid |
| Melting Point | 136.7 °C |
| Description | Protionamide is a thioamide derivative with antitubercular activity. Protionamide forms a covalent adduct with bacterial nicotinamide adenine dinucleotide (NAD), PTH-NAD, which competitively inhibits 2-trans-enoyl-ACP reductase (inhA), an enzyme essential for mycolic acid synthesis. This results in increased cell wall permeability and decreased resistance against cell injury eventually leading to cell lysis. Mycolic acids, long-chain fatty acids, are essential mycobacterial cell wall components and play a key role in resistance to cell injury and mycobacterial virulence. Prothionamide is a member of pyridines. Prothionamide has been used in trials studying the treatment of MDR-TB and HIV Infections. |
| Synonyms | ektebin Peteha Prothionamide Protionamide |
| PubChem Compound | 666418 |
| Last Modified | Nov 11 2021 |
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